2-[[2-(2,4-dichlorophenoxy)-1-oxopropyl]hydrazo]-N-(4-methoxyphenyl)-2-oxoacetamide

• Molecular Formula: C18H17Cl2N3O5
• Molecular Weight: 426.2 g/mol
• IUPAC Name: 2-[2-[2-(2,4-dichlorophenoxy)propanoyl]hydrazinyl]-N-(4-methoxyphenyl)-2-oxoacetamide
• InChI: InChI=1S/C18H17Cl2N3O5/c1-10(28-15-8-3-11(19)9-14(15)20)16(24)22-23-18(26)17(25)21-12-4-6-13(27-2)7-5-12/h3-10H,1-2H3,(H,21,25)(H,22,24)(H,23,26)
• InChI Key: QOOYHJLOLPKPKP-UHFFFAOYSA-N
• SMILES: CC(C(=O)NNC(=O)C(=O)NC1=CC=C(C=C1)OC)OC2=C(C=C(C=C2)Cl)Cl

Description

2-[[2-(2,4-dichlorophenoxy)-1-oxopropyl]hydrazo]-N-(4-methoxyphenyl)-2-oxoacetamide is an amino acid amide.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Sápi et al. (1997) explored the synthesis and base-catalyzed ring transformation of related compounds, highlighting the structural prerequisites for specific ring transformations in β-lactam synthesis, which is relevant to understanding the chemical behavior of 2-[[2-(2,4-dichlorophenoxy)-1-oxopropyl]hydrazo]-N-(4-methoxyphenyl)-2-oxoacetamide (Sápi et al., 1997).

Antitumor Properties

• Abdel-Wahab et al. (2011) synthesized new compounds incorporating the 2,4-dichlorophenoxy nucleus and evaluated their preliminary antitumor activity, demonstrating significant potential in reducing viable tumor cell counts. This research provides insights into the antitumor applications of compounds structurally related to 2-[[2-(2,4-dichlorophenoxy)-1-oxopropyl]hydrazo]-N-(4-methoxyphenyl)-2-oxoacetamide (Abdel-Wahab et al., 2011).

Antimicrobial and Antioxidant Activities

• Patel et al. (2013) synthesized pyrazolines based on thiazolidin-4-one derivatives that exhibited significant antimicrobial and potential anti-cancer properties. This suggests possible applications of 2-[[2-(2,4-dichlorophenoxy)-1-oxopropyl]hydrazo]-N-(4-methoxyphenyl)-2-oxoacetamide in antimicrobial and antioxidant research (Patel et al., 2013).

Biological and Pharmacological Screening

• Alagarsamy et al. (2009) synthesized a series of triazoloquinazolinones, tested for H1-antihistaminic activity, revealing potential pharmacological applications. This provides a basis for the pharmacological exploration of similar compounds like 2-[[2-(2,4-dichlorophenoxy)-1-oxopropyl]hydrazo]-N-(4-methoxyphenyl)-2-oxoacetamide (Alagarsamy et al., 2009).